Cas no 1370656-87-3 ((3-bromophenyl)-(1,3-thiazol-2-yl)methanone)

• Product Name: (3-bromophenyl)-(1,3-thiazol-2-yl)methanone
• CAS No: 1370656-87-3
• MF: C₁₀H₆BrNOS
• MW: 268.12974023819
• MDL: MFCD07775920
• CID: 5189271
• Update Time: 2026-03-05

(3-bromophenyl)-(1,3-thiazol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-(1,3-thiazol-2-yl)methanone

• MDL： MFCD07775920
• Inchi： 1S/C10H6BrNOS/c11-8-3-1-2-7(6-8)9(13)10-12-4-5-14-10/h1-6H
• InChI Key： IHTXWQRWTYXMTR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(C1=NC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on (3-bromophenyl)-(1,3-thiazol-2-yl)methanone

Introduction to (3-bromophenyl)-(1,3-thiazol-2-yl)methanone (CAS No. 1370656-87-3)

(3-bromophenyl)-(1,3-thiazol-2-yl)methanone (CAS No. 1370656-87-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound, characterized by its brominated phenyl ring and thiazole moiety, represents a versatile scaffold for the development of novel therapeutic agents.

The structural composition of (3-bromophenyl)-(1,3-thiazol-2-yl)methanone includes a benzene ring substituted with a bromine atom at the 3-position, linked to a methanone group that further connects to a thiazole ring. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is well-documented for its role in various biological activities. This combination of functional groups makes the compound an attractive candidate for further investigation in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been explored for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the bromine atom in the phenyl ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. This reactivity is particularly useful in cross-coupling reactions, which are fundamental in constructing complex molecular architectures.

The methanone group in (1,3-thiazol-2-yl)methanone serves as a key pharmacophore, facilitating interactions with biological targets. The thiazole ring itself is known to be a critical component in many bioactive molecules, contributing to their binding affinity and efficacy. The integration of these structural elements into a single molecule suggests potential synergistic effects that could enhance therapeutic outcomes.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like ((3-bromophenyl)-(1,3-thiazol-2-yl)methanone). Molecular docking studies have been instrumental in predicting the binding interactions of this compound with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression and inflammatory pathways. The bromine substituent on the phenyl ring has been identified as a critical feature for optimizing binding affinity.

The synthesis of ((3-bromophenyl)-(1,3-thiazol-2-yl)methanone) involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the bromination of phenol derivatives followed by condensation reactions with thiazole precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In vitro studies have demonstrated promising results regarding the biological activity of ((3-bromophenyl)-(1,3-thiazol-2-yl)methanone). Specifically, it has shown inhibitory effects on kinases and other enzymes implicated in chronic diseases. These findings have prompted further investigation into its potential as a lead compound for drug development. The compound's ability to modulate enzyme activity suggests its utility in treating conditions such as cancer and inflammatory disorders.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for therapeutic applications. Absorption, distribution, metabolism, and excretion (ADME) studies are being conducted to evaluate its bioavailability and persistence in biological systems. These studies are crucial for determining optimal dosing regimens and minimizing potential side effects.

One of the most exciting aspects of ((3-bromophenyl)-(1,3-thiazol-2-yl)methanone) is its potential for structural modification to enhance pharmacological properties. By introducing additional functional groups or altering existing ones, chemists can fine-tune the compound's activity profile. This flexibility makes it an excellent starting point for generating novel derivatives with improved efficacy and reduced toxicity.

The role of computational tools in drug discovery cannot be overstated. Software packages designed for molecular modeling and virtual screening have accelerated the process of identifying promising candidates like ((3-bromophenyl)-(1,3-thiazol-2-yl)methanone). These tools allow researchers to predict how different modifications will affect biological activity without the need for extensive experimental testing.

In conclusion, ((3-bromophenyl)-(1,3-thiazol-2-yl)methanone